Cas no 1616801-66-1 (methyl 6-(propan-2-yl)pyrimidine-4-carboxylate)

• Product Name: methyl 6-(propan-2-yl)pyrimidine-4-carboxylate
• CAS No: 1616801-66-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4609295
• PubChem ID: 90268626
• Update Time: 2025-05-23

methyl 6-(propan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(propan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O2/c1-6(2)7-4-8(9(12)13-3)11-5-10-7/h4-6H,1-3H3
• InChI Key： DRKVALVACDWNRS-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)C)=CC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on methyl 6-(propan-2-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 1616801-66-1)

Methyl 6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 1616801-66-1) is a specialized organic compound belonging to the pyrimidine class, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound features a pyrimidine core substituted with a propan-2-yl group at the 6-position and a methyl carboxylate moiety at the 4-position, making it a valuable intermediate in synthetic chemistry. Its unique structural attributes contribute to its reactivity and utility in cross-coupling reactions, nucleophilic substitutions, and other key transformations.

The growing interest in methyl 6-(propan-2-yl)pyrimidine-4-carboxylate is driven by its potential role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its derivatives for their bioactivity, aligning with the current trend of targeting small-molecule therapeutics for precision medicine. Additionally, its relevance in green chemistry and sustainable synthesis methods has sparked discussions among chemists aiming to reduce environmental impact while maintaining efficiency.

From an industrial perspective, CAS No. 1616801-66-1 is gaining traction due to its compatibility with modern catalytic processes and flow chemistry techniques. These advancements address the demand for scalable and cost-effective production, a topic frequently searched in academic and industrial forums. The compound’s stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, further enhancing its appeal in R&D settings.

In the context of user-searched queries, common questions include: "What are the synthetic routes for methyl 6-(propan-2-yl)pyrimidine-4-carboxylate?" and "How is this compound characterized analytically?" Answers often highlight techniques like NMR spectroscopy, HPLC purification, and mass spectrometry, which are critical for quality control. Another trending topic is the compound’s potential in catalysis, where it serves as a ligand or precursor in asymmetric synthesis—a hot area in organic chemistry.

To optimize SEO visibility, this article emphasizes keywords such as pyrimidine derivatives, methyl carboxylate synthesis, and CAS 1616801-66-1 applications. These terms align with search trends while maintaining technical accuracy. Furthermore, the discussion integrates AI-driven drug design and computational chemistry, reflecting the intersection of traditional synthetic methods with cutting-edge technology—a subject of high interest in scientific communities.

In summary, methyl 6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 1616801-66-1) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with sustainable practices and emerging technologies, position it as a compound of significant academic and industrial value. Future research will likely uncover even broader utilities, solidifying its role in advancing chemical sciences.